Cas no 350982-89-7 (2-(4-bromobenzylidene)-4,6-dimethoxybenzofuran-3-one)

2-(4-bromobenzylidene)-4,6-dimethoxybenzofuran-3-one structure
350982-89-7 structure
Product Name:2-(4-bromobenzylidene)-4,6-dimethoxybenzofuran-3-one
CAS No:350982-89-7
MF:C17H13BrO4
MW:361.186724424362
CID:919848
PubChem ID:49863559
Update Time:2025-04-19

2-(4-bromobenzylidene)-4,6-dimethoxybenzofuran-3-one Chemical and Physical Properties

Names and Identifiers

    • 2-(4-bromobenzylidene)-4,6-dimethoxybenzofuran-3-one
    • LogP
    • 2-[(4-bromophenyl)methylidene]-4,6-dimethoxy-1-benzofuran-3-one
    • 350982-89-7
    • (2E)-2-[(4-bromophenyl)methylidene]-4,6-dimethoxy-1-benzofuran-3-one
    • 2-(4-Bromobenzylidene)-4,6-dimethoxybenzo[b]furan-3-one
    • Inchi: 1S/C17H13BrO4/c1-20-12-8-13(21-2)16-14(9-12)22-15(17(16)19)7-10-3-5-11(18)6-4-10/h3-9H,1-2H3/b15-7-
    • InChI Key: SGMAAWPXBXZZQJ-CHHVJCJISA-N
    • SMILES: BrC1C=CC(=CC=1)/C=C1/C(C2C(=CC(=CC=2O/1)OC)OC)=O

Computed Properties

  • Exact Mass: 360.00000
  • Monoisotopic Mass: 359.99972g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76000
  • LogP: 4.08250

2-(4-bromobenzylidene)-4,6-dimethoxybenzofuran-3-one Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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